Cas no 932514-62-0 (N-(4-fluorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-fluorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• CAS No: 932514-62-0
• MF: C₁₈H₁₆FN₃OS
• MW: 341.402545928955
• CID: 5845714
• PubChem ID: 18569098
• Update Time: 2025-06-08

N-(4-fluorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-fluorophenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)thio]-
• N-(4-fluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide
• F2223-0033
• 932514-62-0
• AKOS001950315
• N-(4-fluorophenyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylacetamide
• N-(4-fluorophenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• N-(4-fluorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide

• Inchi： 1S/C18H16FN3OS/c1-22-16(13-5-3-2-4-6-13)11-20-18(22)24-12-17(23)21-15-9-7-14(19)8-10-15/h2-11H,12H2,1H3,(H,21,23)
• InChI Key： HEEDBTJYYQJZRY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N(C)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 341.09981148g/mol
• Monoisotopic Mass: 341.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 12.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-fluorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide

N-(4-fluorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 932514-62-0): A Comprehensive Overview

The compound N-(4-fluorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 932514-62-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and a methyl-phenylimidazole core, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to bioactive molecules.

In recent years, the demand for imidazole derivatives like N-(4-fluorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide has surged due to their versatility in medicinal chemistry. The compound's sulfanylacetamide moiety is a key functional group that enhances its binding affinity to biological targets. This has led to its exploration in cancer therapy, anti-inflammatory agents, and neuroprotective compounds, aligning with current trends in precision medicine and personalized healthcare.

One of the most frequently searched questions about this compound is its synthesis pathway and purity standards. Laboratories often seek high-purity N-(4-fluorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide for reproducible experimental results. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize its properties, ensuring compliance with Good Laboratory Practices (GLP). Additionally, its solubility and stability under various conditions are critical parameters for formulation scientists.

The compound's mechanism of action is another hot topic among researchers. Preliminary studies suggest it may interfere with signal transduction pathways, making it a potential candidate for targeted therapy. Its fluorine substitution is particularly noteworthy, as fluorine atoms often improve metabolic stability and bioavailability in drug molecules. This aligns with the growing interest in fluorinated pharmaceuticals, a trend driven by the success of drugs like fluoroquinolones and SSRIs.

From an industrial perspective, N-(4-fluorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide is also being explored for its potential in agrochemicals and functional materials. Its heterocyclic scaffold offers opportunities for designing novel pesticides or polymers with enhanced properties. This versatility underscores its importance in both life sciences and material engineering.

In conclusion, N-(4-fluorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 932514-62-0) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to material innovation, make it a compound worth watching in the coming years. As research progresses, it may unlock new possibilities in green chemistry and sustainable technology, addressing some of the most pressing challenges in science today.